Cas no 1261784-67-1 (2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine)

• Product Name: 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261784-67-1
• MF: C₁₃H₈ClF₂NO
• MW: 267.658529281616
• CID: 4791460
• Update Time: 2025-05-19

2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H8ClF2NO/c14-10-5-4-8(7-9(10)13(15)16)12(18)11-3-1-2-6-17-11/h1-7,13H
• InChI Key： DBERGKWBBUZHNS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C2C=CC=CN=2)=O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine

Research Brief on 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine (CAS: 1261784-67-1): Recent Advances and Applications

The compound 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine (CAS: 1261784-67-1) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine as a key intermediate in the development of novel small-molecule inhibitors. Its structural motif, featuring a difluoromethyl group and a chlorinated benzoyl-pyridine scaffold, has been explored for its ability to modulate specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting certain kinase enzymes implicated in inflammatory diseases.

In addition to its kinase inhibitory properties, 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine has shown promise in the field of agrochemicals. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use as a precursor for fungicidal agents, leveraging the difluoromethyl group's metabolic stability and bioactivity. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility.

The synthesis of 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine has also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield route using palladium-catalyzed cross-coupling reactions, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic clearance, require further optimization to enhance its drug-like characteristics. Ongoing research aims to address these limitations through structural derivatization and formulation strategies.

In conclusion, 2-(4-Chloro-3-(difluoromethyl)benzoyl)pyridine (CAS: 1261784-67-1) represents a compelling case study in the intersection of chemical synthesis and biological application. Its continued exploration holds significant potential for both therapeutic and agrochemical innovations, warranting close attention from researchers and industry stakeholders alike.